Cas no 7188-95-6 (1H-Pyrazole-3-carboxylic acid, 1-phenyl-, methyl ester)

• Product Name: 1H-Pyrazole-3-carboxylic acid, 1-phenyl-, methyl ester
• CAS No: 7188-95-6
• MF: C₁₁H₁₀N₂O₂
• MW: 202.209302425385
• CID: 1751822
• PubChem ID: 827522
• Update Time: 2025-04-21

1H-Pyrazole-3-carboxylic acid, 1-phenyl-, methyl ester Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrazole-3-carboxylic acid, 1-phenyl-, methyl ester
• SCHEMBL13832650
• methyl 1-phenyl-1H-pyrazole-3-carboxylate
• methyl 1-phenylpyrazole-3-carboxylate
• DB-158043
• 1-phenyl-3-methoxycarbonylpyrazole
• 7188-95-6
• Z417910730
• AE-842/32538033

• Inchi： 1S/C11H10N2O2/c1-15-11(14)10-7-8-13(12-10)9-5-3-2-4-6-9/h2-8H,1H3
• InChI Key： QACKESFPJOHKIH-UHFFFAOYSA-N
• SMILES： COC(C1=NN(C2C=CC=CC=2)C=C1)=O

Computed Properties

• Exact Mass: 202.0743
• Monoisotopic Mass: 202.074
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 227
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 44.1Ų

Experimental Properties

• PSA: 44.12

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Phenylpyrazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Pyrazoles Phenylpyrazoles